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Compound of Interest

Compound Name: Selenium tetrabromide
CAS No.: 7789-65-3
Cat. No.: B1594642
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for selenium tetrabromide (SeBra). It includes known quantitative data, detailed experimental
protocols for its synthesis, and the methodology used for the determination of its enthalpy of
formation. This document also highlights the current gaps in the literature regarding a complete
thermochemical profile of this compound, presenting opportunities for future research.

Core Thermochemical and Physical Data

Quantitative data for selenium tetrabromide is sparse in the existing literature. While the
enthalpy of formation has been determined, key data points such as standard molar entropy
and heat capacity are not readily available. The known physical and thermochemical properties
are summarized below.

Table 1: Physical Properties of Selenium Tetrabromide
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Table 2: Thermochemical Data for Crystalline Selenium Tetrabromide (at 298.15 K)
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Experimental Protocols
Synthesis of Selenium Tetrabromide

Selenium tetrabromide can be synthesized by the direct reaction of elemental selenium with
excess bromine.[1] The reaction is typically carried out in a solvent to control the reaction rate
and facilitate the separation of the product.

Materials and Equipment:

e Pure powdered selenium (Se)
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Pure liquid bromine (Br2)

Carbon disulfide (CS2), dry

Round-bottom flask with a gas inlet/outlet and a dropping funnel

Magnetic stirrer

Inert gas supply (e.g., dry nitrogen or argon)

Schlenk line or similar apparatus for handling air-sensitive materials

Procedure:

Setup: A round-bottom flask is charged with a suspension of 1 part by weight of pure
powdered selenium in approximately 2.5 parts by volume of dry carbon disulfide. The flask is
equipped with a magnetic stir bar and a dropping funnel. The system is flushed with a dry,
inert gas.

Reaction: While stirring the selenium suspension, 5 parts by weight of pure bromine are
slowly added from the dropping funnel. The reaction is exothermic and should be controlled
by the rate of bromine addition.

Precipitation: As the reaction proceeds, finely crystalline, yellow-orange selenium
tetrabromide precipitates from the solution.

Isolation: Once the bromine addition is complete, the dropping funnel is replaced with a gas
inlet tube. A stream of dry, inert gas is passed through the suspension to drive off the carbon
disulfide solvent and any excess unreacted bromine.

Storage: The resulting solid selenium tetrabromide is highly moisture-sensitive and should
be rapidly transferred to a tightly sealed container under an inert atmosphere for storage.

Determination of Enthalpy of Formation via Solution
Calorimetry
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The standard enthalpy of formation of selenium tetrabromide was determined using solution
calorimetry. This technique involves measuring the heat change (q) when a substance is
dissolved in a suitable solvent. By designing a thermochemical cycle based on Hess's Law, the
enthalpy of formation can be calculated. While the specific details of the original experiment are
not available, a general protocol for such a determination is outlined below.

Principle: The enthalpy of formation of SeBra(s) corresponds to the reaction: Se(s, gray) + 2
Brz2(l) — SeBra(s)

Direct measurement of this reaction's enthalpy is difficult. Instead, a thermochemical cycle is
constructed where the enthalpies of more easily measured reactions are used. A plausible
cycle would involve dissolving the reactants (Se and Brz) and the product (SeBra) in the same
solvent system and measuring the respective enthalpies of solution (AHsoln).

Equipment:

« |soperibol or adiabatic solution calorimeter

» High-precision thermometer (e.g., platinum resistance or quartz oscillator)
o Stirrer

» Calibration heater

e Sealed glass ampoules for reactive samples

General Procedure:

o Calorimeter Calibration: The heat capacity of the calorimeter (Ccal) is determined by
performing a reaction with a known enthalpy change (e.g., dissolution of KCI or neutralization
of TRIS) or by using an integrated electrical heater to dissipate a known quantity of energy.

o Measurement of Enthalpy of Solution of SeBra:

o A precisely weighed amount of SeBras is sealed in a thin-walled glass ampoule under an
inert atmosphere.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1594642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The calorimeter vessel is charged with a suitable solvent (e.g., an aqueous solution
capable of hydrolyzing SeBra in a well-defined reaction).

o The system is allowed to reach thermal equilibrium.

o The ampoule is broken, initiating the dissolution and hydrolysis of SeBra. The temperature
change (AT) is meticulously recorded until a stable final temperature is reached.

o The heat of the reaction (q1) is calculated using: g1 = -Ccal * AT. The molar enthalpy of
solution (AH1) is then determined.

o Measurement of Enthalpy of Solution for Reactants:

o Similar calorimetric experiments are performed for the elemental reactants, selenium and
bromine, in the same solvent system to obtain their respective molar enthalpies of solution
(AH2 for Se and AHs for Br2).

o Calculation using Hess's Law: The standard enthalpy of formation (AHf°) of SeBra is
calculated from the measured enthalpies of the reactions within the thermochemical cycle.
The exact formula depends on the specific reaction pathway chosen for the cycle.

Visualizations

The logical and experimental workflows can be visualized using the following diagrams.
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Caption: Synthesis of Selenium Tetrabromide from elemental precursors and its subsequent
thermal decomposition pathway in the gas phase.
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Caption: General experimental workflow for determining the standard enthalpy of formation of
SeBra using solution calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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